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Compound of Interest

Compound Name: N-Methoxy-2-naphthamide

CAS No.: 76749-35-4

Cat. No.: B11897801

Get Quote

Technical Guide: N-Methoxy-2-naphthamide
CAS Registry Number: 76749-35-4 Primary Application: C–H Activation Directing Group,

Pharmacophore Intermediate[1][2]

Executive Summary
N-Methoxy-2-naphthamide (C₁₂H₁₁NO₂) is a secondary hydroxamic acid ether derived from

2-naphthoic acid. Unlike the tertiary Weinreb amide (N-methoxy-N-methyl), this secondary

amide possesses a labile N–H bond, making it a versatile Directing Group (DG) in transition-

metal-catalyzed C–H functionalization.

Its structural utility lies in its ability to coordinate with metals (Rh, Pd, Ir) to direct

functionalization to the sterically crowded C1 or C3 positions of the naphthalene ring. This

guide details its physiochemical properties, synthesis, spectroscopic signature, and role in

modern catalysis.

Chemical Identity & Physiochemical Properties[3]
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Molecular Specifications
Property Value Notes

IUPAC Name
N-Methoxy-2-

naphthalenecarboxamide

Common Name N-Methoxy-2-naphthamide

CAS Number 76749-35-4 Verified via chemical inventory

Molecular Formula C₁₂H₁₁NO₂

Molecular Weight 201.22 g/mol
Calculated (C: 71.63%, H:

5.51%, N: 6.96%)

SMILES CONC(=O)c1ccc2ccccc2c1

Physical State
White to off-white crystalline

solid

Typical of aryl hydroxamic

ethers

Solubility
Soluble in DCM, EtOAc,

DMSO, MeOH

Poor solubility in

water/hexanes

Structural Analysis
The molecule consists of a naphthalene core attached to a hydroxamic ether moiety.

Electronic Character: The amide carbonyl is electron-withdrawing, reducing the electron

density of the naphthalene ring, particularly at the C1, C3, C6, and C8 positions.

Coordination Site: The carbonyl oxygen and the amide nitrogen (after deprotonation) or the

methoxy oxygen act as a bidentate ligand system (

or

-coordination), crucial for stabilizing transition metal intermediates.

Synthesis Protocol
The synthesis of N-Methoxy-2-naphthamide is typically achieved via the acylation of

methoxylamine hydrochloride with 2-naphthoyl chloride. This protocol ensures high yield and
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purity.

Reagents
Substrate: 2-Naphthoyl chloride (or 2-Naphthoic acid activated with SOCl₂/Oxalyl chloride).

Nucleophile: Methoxylamine hydrochloride (

).

Base: Pyridine or Triethylamine (

) (2.5 equivalents).

Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF).

Step-by-Step Methodology
Activation (if starting from Acid): Dissolve 2-naphthoic acid in anhydrous DCM. Add oxalyl

chloride (1.2 eq) and catalytic DMF. Stir until gas evolution ceases to form 2-naphthoyl

chloride.

Nucleophile Preparation: In a separate vessel, suspend methoxylamine hydrochloride (1.2

eq) in DCM at 0°C.

Coupling: Add the base (Et₃N) to the methoxylamine suspension. Slowly add the 2-naphthoyl

chloride solution dropwise to control the exotherm.

Reaction: Allow the mixture to warm to room temperature and stir for 4–12 hours. Monitor via

TLC (30% EtOAc/Hexanes).

Workup: Quench with 1M HCl (to remove excess base/amine). Extract with DCM. Wash

organic layer with sat.[3] NaHCO₃ and brine.

Purification: Dry over MgSO₄, concentrate, and recrystallize from EtOAc/Hexanes or purify

via flash column chromatography.

Synthesis Workflow Diagram
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2-Naphthoic Acid Activation
(SOCl2 or (COCl)2)

DCM, cat. DMF 2-Naphthoyl Chloride- HCl, - CO/CO2 Coupling Reaction
(+ MeONH2·HCl / Et3N)

0°C -> RT N-Methoxy-2-naphthamide
(Solid Precipitate)

Workup & Cryst.

Click to download full resolution via product page

Caption: Standard synthetic route converting 2-naphthoic acid to N-methoxy-2-naphthamide
via acid chloride activation.

Spectroscopic Characterization
Validation of the structure relies on identifying the distinct N–H and O–Me signals.

¹H NMR (400 MHz, CDCl₃)
δ 9.00–10.00 ppm (br s, 1H): Amide N–H. This signal is broad and exchangeable with D₂O.

Its chemical shift varies significantly with concentration and solvent.

δ 8.30 ppm (s, 1H): Aromatic H1 (singlet due to lack of ortho coupling, typically the most

deshielded aromatic proton).

δ 7.85–7.95 ppm (m, 3H): Aromatic protons (H3, H4, H5/H8).

δ 7.50–7.60 ppm (m, 3H): Remaining aromatic protons.

δ 3.90–4.00 ppm (s, 3H):O–CH₃ (Methoxy group). This sharp singlet is diagnostic for the N-

methoxy amide.

¹³C NMR (100 MHz, CDCl₃)
δ ~166.0 ppm:C=O (Carbonyl).

δ ~135.0, 132.0, 129.0–123.0 ppm: Naphthalene aromatic carbons.

δ ~64.5 ppm:O–CH₃ (Methoxy carbon). Note: This is significantly downfield compared to N-

Methyl carbons (~30-40 ppm), confirming the O-linkage.

Applications in C–H Activation
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N-Methoxy-2-naphthamide is a "privileged substrate" in transition metal catalysis. The N-

methoxy amide moiety functions as an Internal Oxidizing Directing Group (in Rh(III) catalysis)

or a standard directing group (in Pd(II) catalysis).

Mechanism: The "Directing Effect"
Coordination: The metal (M) coordinates to the carbonyl oxygen and the deprotonated

nitrogen (anionic ligand).

C–H Activation: The geometry of the complex places the metal in close proximity to the ortho

C–H bond (C3 or C1 position of naphthalene), facilitating C–H cleavage.

Functionalization:

With Rh(III): The N–O bond can act as an internal oxidant. After alkyne insertion, the N–O

bond cleaves, resulting in isoquinolone derivatives (annulation).

With Pd(II): Used for ortho-olefination, arylation, or alkylation.

Catalytic Cycle Visualization
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N-Methoxy-2-naphthamide Metal Coordination
(5-membered metallacycle)
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Caption: Simplified Rh(III)-catalyzed C-H activation cycle using N-methoxy amide as a directing

group.

Safety & Storage
Hazards: Irritant to eyes, respiratory system, and skin.

Storage: Store at 2–8°C (refrigerated) under inert atmosphere (Argon/Nitrogen) to prevent

hydrolysis.

Stability: Stable under standard laboratory conditions but may decompose under strong

acidic or basic conditions at elevated temperatures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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